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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals, offering a detailed comparison between Propio-D5-
phenone and its non-deuterated counterpart, propiophenone. This document outlines their
physicochemical properties, mass spectrometric behavior, and core applications, with a focus
on the use of Propio-D5-phenone as an internal standard in quantitative analysis.

Physicochemical Properties: A Comparative
Overview

Propiophenone (ethyl phenyl ketone) is an aromatic ketone that serves as a valuable
intermediate in the synthesis of various pharmaceuticals.[1] Propio-D5-phenone is its stable
isotope-labeled (SIL) analog, where the five hydrogen atoms on the ethyl group have been
replaced with deuterium. This substitution results in a molecule that is chemically almost
identical to propiophenone but has a higher molecular weight, a critical feature for its
application in mass spectrometry.
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Property Propiophenone Propio-D5-phenone
Ethyl phenyl ketone, 1- Propiophenone-d5, 1-

Synonyms Phenylpropan-1-one, Propanone-2,2,3,3,3-d5, 1-
Benzoylethane phenyl-

CAS Number 93-55-0[1] 342610-99-5[2]

Molecular Formula CoH100[1] CoDsHs0[2]

Molar Mass 134.18 g/mol [1] 139.21 g/mol [3]
o Not specified (assumed
Appearance Colorless liquid[1] o
colorless liquid)
N ) Not specified (expected to be
Boiling Point 218 °C[1] o )
very similar to propiophenone)
] ] Not specified (expected to be
Melting Point 18.6 °C[1] o )
very similar to propiophenone)
. Insoluble in water; miscible Not specified (expected to be
Solubility

with organic solvents.[1]

very similar to propiophenone)

Synthesis of Propiophenone

Propiophenone can be synthesized through several methods. The most common industrial

preparations include the Friedel-Crafts acylation of benzene with propanoyl chloride and the

ketonization of benzoic acid and propionic acid at high temperatures over a catalyst.[1][4] The

synthesis of Propio-D5-phenone would follow a similar pathway, utilizing a deuterated reactant

such as propanoyl-d5 chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propio-D5-phenone vs. Propiophenone: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1490012#comparison-of-propio-d5-phenone-with-
non-deuterated-propiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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